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Compound of Interest

Compound Name: 25H-NBOMe hydrochloride

Cat. No.: B590917 Get Quote

Essential Safety and Handling Guide for 25H-
NBOMe Hydrochloride
Disclaimer: 25H-NBOMe hydrochloride is a potent psychoactive substance with significant

health risks.[1][2] This document provides safety guidelines for its handling in controlled

laboratory settings by trained professionals. The toxicological properties of this compound have

not been thoroughly investigated.[3] Information from closely related NBOMe compounds, such

as 25I-NBOMe, has been used to inform these recommendations due to a lack of specific data

for the 25H analogue. All procedures must be conducted in strict accordance with institutional

safety policies and local, state, and federal regulations.

Hazard Identification and Health Effects
25H-NBOMe is a derivative of the phenethylamine hallucinogen 2C-H and acts as a potent full

agonist for the human 5-HT2A receptor.[1] The NBOMe family of compounds is associated with

life-threatening toxicity, including neurotoxic and cardiotoxic effects.[1]

Primary Health Hazards:

Acute Toxicity: Harmful if swallowed.[3] May be harmful by inhalation or skin absorption.[3]

Irritation: Causes skin irritation and serious eye irritation.[3][4] The material may also be

irritating to mucous membranes and the upper respiratory tract.[3]
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Systemic Effects: NBOMe compounds can cause a range of severe symptoms, including

hypertension, tachycardia (rapid heart rate), agitation, aggression, seizures, and

hyperthermia.[1][5]

The table below summarizes the hazard classifications based on data for structurally similar

NBOMe compounds.

Hazard Classification Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[3]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[3]

[4]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation[3][4]

Specific Target Organ Toxicity Category 3

H335/H336: May cause

respiratory irritation,

drowsiness or dizziness[3][6]

Engineering Controls and Personal Protective
Equipment (PPE)
Due to the compound's high potency and hazardous nature, robust engineering controls and a

comprehensive PPE protocol are mandatory.

Engineering Controls:

Ventilation: All handling of 25H-NBOMe hydrochloride powder must be performed within a

certified chemical fume hood or other suitable process enclosure to control airborne levels.

[3]

Safety Stations: A properly functioning eyewash station and safety shower must be

immediately accessible in the work area.[3]

Personal Protective Equipment (PPE): The following table outlines the minimum required PPE

for handling 25H-NBOMe hydrochloride.
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Protection Type Specification
Rationale and Best
Practices

Respiratory NIOSH-approved respirator

Essential when handling the

solid powder to prevent

inhalation of aerosolized

particles.[3]

Eye/Face Chemical safety goggles

Provides necessary protection

against dust particles. A face

shield should be worn if there

is a splash risk.[3][7]

Hand
Compatible, chemical-resistant

gloves

Powder-free gloves are

recommended.[7] Double-

gloving is best practice.

Change gloves every 30-60

minutes or immediately if

contamination is suspected.[7]

Body Laboratory coat

A fully buttoned lab coat is the

minimum requirement.[3] For

larger quantities or tasks with

higher spill risk, a chemical-

resistant gown is

recommended.

Operational Plan: Handling Procedures
A systematic approach is critical for safely handling this potent compound.

Step 1: Preparation and Pre-Handling

Designate a specific area within a laboratory for handling, preferably with restricted access.

Ensure the chemical fume hood is certified and functioning correctly.

Assemble and inspect all necessary PPE before beginning work.
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Prepare a spill kit appropriate for hazardous chemical powders.

Keep the container tightly closed when not in use.[3]

Step 2: Handling the Compound

Perform all manipulations, including weighing and transfers, inside the chemical fume hood.

Handle the powder carefully to avoid creating and breathing dust.[3]

Given the sub-milligram active dose of related NBOMe compounds, use an analytical

balance for all measurements to prevent overdose risk from inaccurate weighing.[8]

Avoid prolonged or repeated exposure.[3]

Step 3: Post-Handling and Decontamination

Thoroughly decontaminate all surfaces and equipment after use.

Carefully remove PPE, avoiding self-contamination. Contaminated disposable items must be

treated as hazardous waste.

Wash hands thoroughly with soap and water after removing gloves.[4][7]

Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

First Aid Measures: The following table provides first aid guidance based on the route of

exposure.
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Exposure Route First Aid Instructions

Inhalation

Move the person to fresh air. If breathing is

difficult or stops, provide artificial respiration or

oxygen. Seek immediate medical attention.[3]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected skin area with plenty of soap

and water for at least 20 minutes. Seek medical

attention if irritation occurs.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[3]

Ingestion

Wash out the mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3]

Spill Response:

Evacuate and secure the area.

Don appropriate PPE, including a respirator, gloves, and eye protection.

Contain the spill. Avoid raising dust.[3]

Carefully collect the spilled material using appropriate tools and place it into a labeled

chemical waste container.[3]

Decontaminate the spill area thoroughly.

Dispose of all cleanup materials as hazardous waste.

Disposal Plan
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All waste materials contaminated with 25H-NBOMe hydrochloride must be treated as

hazardous chemical waste.

Waste Collection: Collect all contaminated materials, including excess compound,

contaminated PPE, and spill cleanup debris, in a designated, sealed, and clearly labeled

hazardous waste container.[3]

Disposal: Dispose of the waste in accordance with all applicable local, state, and federal

regulations.[3] Do not release into the environment.[3]

Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling of 25H-NBOMe
hydrochloride.
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Caption: Workflow for safe handling of 25H-NBOMe Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 25H-NBOMe - Wikipedia [en.wikipedia.org]

2. Rewarding and Reinforcing Effects of 25H-NBOMe in Rodents - PMC
[pmc.ncbi.nlm.nih.gov]

3. canbipharm.com [canbipharm.com]

4. cdn.caymanchem.com [cdn.caymanchem.com]

5. calpoison.org [calpoison.org]

6. cdn.caymanchem.com [cdn.caymanchem.com]

7. Pharmacy Purchasing & Products Magazine [pppmag.com]

8. 25I-NBOMe - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Personal protective equipment for handling 25H-
NBOMe hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b590917#personal-protective-equipment-for-handling-
25h-nbome-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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